2-(2,2-difluoroethoxy)-N-[2-(oxolan-2-yl)ethyl]aniline
Catalog No.
S7222576
CAS No.
M.F
C14H19F2NO2
M. Wt
271.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-(2,2-difluoroethoxy)-N-[2-(oxolan-2-yl)ethyl]aniline
IUPAC Name
2-(2,2-difluoroethoxy)-N-[2-(oxolan-2-yl)ethyl]aniline
Molecular Formula
C14H19F2NO2
Molecular Weight
271.30 g/mol
InChI
InChI=1S/C14H19F2NO2/c15-14(16)10-19-13-6-2-1-5-12(13)17-8-7-11-4-3-9-18-11/h1-2,5-6,11,14,17H,3-4,7-10H2
InChI Key
UENBTVPTTXFDSI-UHFFFAOYSA-N
Canonical SMILES
C1CC(OC1)CCNC2=CC=CC=C2OCC(F)F
XLogP3
3.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
271.13838517 g/mol
Monoisotopic Mass
271.13838517 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-26-2023
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